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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

\

Get Quote

1H-Indole-3-methanol, 1-methoxy-
110139-35-0

B187588

Chemical Assessment & Hazard Identification

Before initiating disposal, you must validate the chemical identity to ensure compatibility with

waste streams.[2] This compound is a specialized indole derivative often used as a synthetic

intermediate or metabolite standard in oncological research.[2]
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Parameter Technical Specification

Chemical Name 1H-Indole-3-methanol, 1-methoxy-

1-Methoxyindole-3-carbinol; (1-Methoxy-1H-

Synonyms )
indol-3-yl)methanol

CAS Number 110139-35-0

Molecular Formula C10H11NO2

Solid (Powder), typically beige or off-white.[1][3]

Physical State
[4]

Low in water; soluble in DMSO, Methanol,

Solubility
Ethanol.

] Irritant (Skin, Eyes, Respiratory). Potential for
Primary Hazards . o
acid-catalyzed polymerization.[2]

Critical Safety Note: Unlike simple indoles, the N-methoxy (1-methoxy) substitution alters the
electronic properties of the indole ring.[1] While not typically classified as "Pyrophoric" or
"Water Reactive," it should be treated as Hazardous Organic Waste due to its bioactive
potential and irritant properties.

Core Directive: The Segregation Protocol

Effective disposal relies on the strict segregation of the compound based on its physical state
at the time of disposal.[2] Do not mix solid pure substance with liquid solvent waste unless
already dissolved.[2]

Scenario A: Solid Waste (Pure Substance)

o Classification: Hazardous Solid Organic Waste.[2]
o Container: High-density polyethylene (HDPE) or amber glass wide-mouth jar.

e Labeling: Must carry the "Hazardous Waste" label with the constituent name explicitly listed.

[2]
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» Destruction Method: Incineration (High-Temperature).[1][2]

Scenario B: Liquid Waste (Stock Solutions/Reaction Mixtures)

o Context: Typically dissolved in DMSO, Methanol, or Acetonitrile.
 Classification: Flammable/Toxic Organic Solvent Waste.[2]

» Container: Solvent safety can (flame-arrested) or chemically resistant glass bottle (GL45
cap).

» Compatibility Check: Ensure the waste stream does not contain strong oxidizers (e.g., Nitric
Acid, Peroxides), as indoles can react exothermically.

Step-by-Step Disposal Workflow

The following logic gate ensures compliance with RCRA (Resource Conservation and
Recovery Act) standards and minimizes cross-contamination risks.
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Waste Generation:
1-Methoxyindole-3-carbinol
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Figure 1: Decision matrix for the segregation and disposal of 1-Methoxyindole-3-methanol
based on physical state.

Technical Rationale & Causality
Why Incineration?

Indole-3-carbinol derivatives are chemically reactive.[1] In acidic environments (like a landfill or
improper drain disposal), they can undergo acid-catalyzed oligomerization to form
diindolylmethane (DIM) analogs or higher-order polymers [1]. While these are often biologically
active, uncontrolled polymerization in waste streams creates unknown chemical entities.[2]
Incineration ensures the complete destruction of the indole ring system, preventing
environmental leaching of bioactive metabolites.[2]

Why Segregate from Oxidizers?

The indole nitrogen (even when methoxy-substituted) and the electron-rich pi-system make this
compound susceptible to oxidation.[1][2] Mixing with strong oxidizing agents (e.g., Chromic
acid, Piranha solution) in a central waste carboy can lead to rapid heat generation or fire.[2]
Always segregate into the "Non-Halogenated Organic" stream unless the solvent is
halogenated (e.g., DCM).[2]

Emergency Procedures (Spill Management)

If a spill occurs during the disposal process:
« |solate: Evacuate the immediate area if dust is airborne.[2]

o PPE: Wear Nitrile gloves, safety goggles, and a lab coat. If powder is fine/dusty, use an N95
or P100 respirator.[2]

e Containment:

o Solid: Cover with wet paper towels to prevent dust generation, then scoop into a waste jar.

[2]

o Liquid: Absorb with vermiculite or spill pads.[2] Do not use bleach (hypochlorite)
immediately, as it may react with the amine/indole moiety.
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o Clean Up: Wash the surface with a mild detergent and water.[2] Collect all cleanup materials
as hazardous solid waste.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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